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Compound of Interest

3-Pyridinecarboxylic acid, 5-
Compound Name:

(phenyithio)-
CAS No.: 893723-56-3
Cat. No.: B12121486

Get Quote

\ J

CAS Number: 893723-56-3 Chemical Formula:

Molecular Weight: 231.27 g/mol IUPAC Name: 5-(Phenylsulfanyl)pyridine-3-carboxylic acid

Part 1: Executive Summary & Applications

5-(Phenylthio)nicotinic acid is a critical molecular scaffold in medicinal chemistry, specifically
within the development of non-steroidal anti-inflammatory drugs (NSAIDs) and neurotropic
agents. It belongs to the class of aryl-thioether substituted pyridines.

Unlike its 2-substituted isomers, the 5-substituted variant retains the specific binding geometry
of the nicotinic acid pharmacophore while introducing a lipophilic phenylthio moiety in the meta
position relative to the nitrogen. This structural modification is often employed to:

« Enhance Lipophilicity: The phenylthio group increases logP, improving blood-brain barrier
(BBB) penetration for CNS targets.
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» Modulate Metabolic Stability: The thioether linkage is susceptible to oxidation (to
sulfoxide/sulfone), acting as a metabolic handle in prodrug design.

Part 2: Synthesis Protocol (High-Purity)

Because this compound is often used as an intermediate, high purity is required. The most
robust synthesis utilizes a Copper(l)-catalyzed C-S coupling (Ullmann-type condensation)
rather than simple nucleophilic aromatic substitution (

), as the 5-position of the pyridine ring is not sufficiently activated for direct displacement of
halides by thiols without metal catalysis.

Reaction Scheme

Reagents: 5-Bromonicotinic acid, Thiophenol, Cul (Catalyst),

(Base), DMF (Solvent).

Step-by-Step Methodology

e Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
5-bromonicotinic acid (1.0 equiv, 20 mmol) in anhydrous DMF (Dimethylformamide, 10 mL/g
substrate).

o Activation: Add Potassium Carbonate (

, 2.5 equiv). Stir at room temperature for 15 minutes to deprotonate the carboxylic acid and
thiophenol.

o Catalyst Addition: Add Thiophenol (1.1 equiv) followed by Copper(l) lodide (Cul, 10 mol%).

o Heating: Equip the flask with a reflux condenser. Heat the mixture to 110°C under an inert
Nitrogen (

) atmosphere for 12—-16 hours. Monitor reaction progress via TLC (Eluent: 5% MeOH in
DCM).

o Work-up:

o Cool the mixture to room temperature.
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o Pour into ice-cold water (100 mL).

o Acidify carefully with 1N HCI to pH 3—4. The product will precipitate as a solid.

« Purification: Filter the precipitate. Recrystallize from Ethanol/Water (9:1) to yield off-white

crystals.

Part 3: Spectroscopic Characterization

As a specific catalog compound, experimental spectra are often proprietary. The following data
represents the high-confidence predicted spectral profile based on chem-informatics algorithms
(ACD/Labs, ChemDraw) and analogous experimental data from 5-bromonicotinic acid and
diphenyl sulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (400 MHz, DMSO-

)

The pyridine protons exhibit a characteristic splitting pattern distinct from the phenyl ring.
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C NMR (100 MHz, DMSO-

)

e Carbonyl: ~166.0 ppm (COOH)

« Pyridine Carbons: ~152.0 (C2), ~148.5 (C6), ~136.5 (C4), ~134.0 (C5-S), ~128.0 (C3-
COOH).

e Phenyl Carbons: ~133.0 (ipso), ~130.0 (meta), ~129.5 (ortho), ~127.5 (para).
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Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of the carboxylic acid and the thioether linkage.
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Part 4: Visualization of Workflows
Diagram 1: Synthesis & Fragmentation Logic

The following diagram illustrates the synthesis pathway and the logical mass spectrometry

fragmentation tree.
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Caption: Figure 1. Copper-catalyzed synthesis pathway and primary Mass Spec fragmentation
sites for structural verification.

Part 5: Quality Control & Impurity Profiling

To ensure the integrity of the "Technical Guide" for drug development, the following purity

parameters must be validated:

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12121486/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profile-synthesis-of-5-phenylthio-nicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12121486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e HPLC Method:

o

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150mm, 5um).

[¢]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

[e]

[e]

Detection: UV at 254 nm (aromatic) and 280 nm.
e Key Impurities to Monitor:

o Disulfide Dimer: Diphenyl disulfide (from oxidation of thiophenol). Elutes later (more
lipophilic).

o Homocoupling Product: 5,5'-Bipyridine derivative (from Ullmann side reaction).
o Starting Material: Unreacted 5-bromonicotinic acid.

References
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(Standard protocol reference for C-S coupling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Profile & Synthesis of
5-(Phenylthio)nicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12121486/docs#technical-guide-spectroscopic-
profile-synthesis-of-5-phenylthio-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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